Cas no 1314669-61-8 (1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine)

• Product Name: 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine
• CAS No: 1314669-61-8
• MF: C₁₀H₁₀ClF₂N
• MW: 217.642908573151
• CID: 5765544
• PubChem ID: 117310217
• Update Time: 2025-10-30

1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1314669-61-8
• 1-(3-chloro-2,6-difluorophenyl)cyclobutan-1-amine
• EN300-1965228
• 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine

• Inchi： 1S/C10H10ClF2N/c11-6-2-3-7(12)8(9(6)13)10(14)4-1-5-10/h2-3H,1,4-5,14H2
• InChI Key： DFEFXKPLTJECRB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1(CCC1)N)F

Computed Properties

• Exact Mass: 217.0469833g/mol
• Monoisotopic Mass: 217.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine

Professional Introduction to 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine (CAS No. 1314669-61-8)

1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine, identified by its CAS number 1314669-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core appended with a fluorinated and chlorinated aromatic ring. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The chemical structure of 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine consists of a cyclobutane ring substituted at the 1-position with an amine group, while the aromatic ring at the 3-position is functionalized with both chlorine and fluorine atoms. The presence of these halogen atoms introduces unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. Specifically, the fluorine atoms can enhance metabolic stability and binding affinity, while the chlorine atom can serve as a handle for further chemical modifications.

In recent years, there has been growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate drug properties such as solubility, bioavailability, and metabolic half-life. The cyclobutane moiety in 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine contributes to its rigidity, which can improve binding specificity to biological macromolecules. This structural motif has been explored in various drug candidates, demonstrating its potential in addressing complex diseases.

One of the most compelling aspects of this compound is its potential application in oncology research. Fluorinated aromatic compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The combination of chloro and fluoro substituents in the aromatic ring can create a highly tunable pharmacophore that interacts selectively with disease-causing proteins. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain tyrosine kinases, making them attractive candidates for further development.

The synthesis of 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient routes to fluorinated compounds, including palladium-catalyzed cross-coupling reactions and electrochemical fluorination techniques. These innovations have made it feasible to produce complex molecules like this one on a larger scale for research purposes.

The pharmacological profile of 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine has been preliminarily evaluated through computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between this compound and target proteins, suggesting potential therapeutic activity. In vitro experiments have demonstrated that certain analogs exhibit dose-dependent effects on cellular pathways relevant to cancer biology. These findings warrant further investigation into the biological activity and mechanism of action of this compound.

The development of new drugs is a complex process that requires extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine. Additionally, physicochemical properties such as solubility and stability must be carefully assessed to determine feasibility for formulation and administration.

In conclusion, 1-(3-Chloro-2,6-difluorophenyl)cyclobutan-1-amine represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features position it as a valuable scaffold for developing novel therapeutics targeting diseases such as cancer. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing medical science.